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Compound of Interest

Compound Name: 4-Methoxypicolinaldehyde

Cat. No.: B103048 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxypicolinaldehyde, a substituted pyridine derivative, has emerged as a valuable and

versatile building block in the field of organic synthesis. Its unique structural features,

comprising a pyridine ring functionalized with a reactive aldehyde group at the 2-position and

an electron-donating methoxy group at the 4-position, impart a distinct reactivity profile that has

been exploited in the construction of a diverse array of complex molecules. This guide provides

a comprehensive overview of the chemical properties, synthesis, and key applications of 4-
methoxypicolinaldehyde, with a focus on its utility in the synthesis of biologically active

compounds and functional materials. Detailed experimental protocols for its application in

pivotal synthetic transformations, including aldol condensations, Wittig reactions, and

multicomponent reactions, are presented, alongside a compilation of relevant quantitative data

to facilitate its use in a research and development setting.

Chemical and Physical Properties
4-Methoxypicolinaldehyde is a solid at room temperature with a melting point range of 28-

30°C.[1] It is characterized by the molecular formula C₇H₇NO₂ and a molecular weight of

137.14 g/mol .[1] A summary of its key physical and chemical properties is provided in the table

below.
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Property Value Reference(s)

CAS Number 16744-81-3 [1]

Molecular Formula C₇H₇NO₂ [1]

Molecular Weight 137.14 g/mol [1]

Melting Point 28-30 °C [1]

Boiling Point 125-130 °C (at 25 Torr) [1]

Density 1.159 g/cm³ (Predicted) [1]

Appearance
White to yellow solid-liquid

mixture
[1]

pKa 4.47 ± 0.10 (Predicted) [1]

Storage
Under inert gas (nitrogen or

Argon) at 2-8°C
[1]

Synthesis of 4-Methoxypicolinaldehyde
A common and effective method for the preparation of 4-methoxypicolinaldehyde involves

the oxidation of the corresponding alcohol, (4-methoxypyridin-2-yl)methanol.

(4-methoxypyridin-2-yl)methanol Manganese(IV) oxide (MnO2)
Ethyl Acetate, 80°C 4-Methoxypicolinaldehyde

4-Methoxypicolinaldehyde

Base (e.g., NaOH)

Ketone (e.g., Acetone)

β-Hydroxy Ketone

α,β-Unsaturated Ketone

H₂O

 -H₂O
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4-Methoxypicolinaldehyde Phosphorus Ylide
(Wittig Reagent) Oxaphosphetane

Alkene

Triphenylphosphine oxide

Reactants

4-Methoxypicolinaldehyde

Bis-amide

 One-pot

Amine
 One-pot

Carboxylic Acid
 One-pot

Isocyanide

 One-pot
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Reactants

4-Methoxypicolinaldehyde

Dihydropyridine

 One-pot

β-Ketoester (2 eq.)  One-pot

Ammonia / Ammonium Acetate

 One-pot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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